Cas no 893587-51-4 ((3,4-dichlorophenyl)methyl(pentyl)amine)
(3,4-dichlorophenyl)methyl(pentyl)amine Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 3,4-dichloro-N-pentyl-
- (3,4-dichlorophenyl)methyl(pentyl)amine
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- Inchi: 1S/C12H17Cl2N/c1-2-3-4-7-15-9-10-5-6-11(13)12(14)8-10/h5-6,8,15H,2-4,7,9H2,1H3
- InChI Key: WITCRVIPSYYZSY-UHFFFAOYSA-N
- SMILES: C1(CNCCCCC)=CC=C(Cl)C(Cl)=C1
(3,4-dichlorophenyl)methyl(pentyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162752-0.05g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-162752-0.1g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-162752-0.25g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-162752-0.5g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-162752-1.0g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-162752-2.5g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-162752-5.0g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-162752-10.0g |
[(3,4-dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 10.0g |
$3131.0 | 2023-02-17 | ||
| Ambeed | A1051410-1g |
[(3,4-Dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 95% | 1g |
$284.0 | 2025-04-15 | |
| Ambeed | A1051410-5g |
[(3,4-Dichlorophenyl)methyl](pentyl)amine |
893587-51-4 | 95% | 5g |
$824.0 | 2025-04-15 |
(3,4-dichlorophenyl)methyl(pentyl)amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (3,4-dichlorophenyl)methyl(pentyl)amine
Introduction to (3,4-Dichlorophenyl)methyl(pentyl)amine and Its Significance in Modern Chemical Research
(3,4-dichlorophenyl)methyl(pentyl)amine, with the CAS number 893587-51-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of (3,4-dichlorophenyl)methyl(pentyl)amine consists of a phenyl ring substituted with two chlorine atoms at the 3rd and 4th positions, linked to a pentyl amine group. This configuration imparts distinct chemical and pharmacological characteristics that have been extensively studied in recent years. The presence of chlorine atoms enhances the compound's reactivity and interaction with biological targets, making it a versatile building block for drug design.
In recent years, there has been a surge in research focused on identifying and developing new compounds with potential therapeutic benefits. Among these, (3,4-dichlorophenyl)methyl(pentyl)amine has emerged as a compound of interest due to its unique structural and functional properties. Studies have shown that this compound can interact with various biological pathways, suggesting its potential use in treating a range of diseases.
One of the most compelling aspects of (3,4-dichlorophenyl)methyl(pentyl)amine is its ability to modulate enzymatic activities. Research has demonstrated that this compound can inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory drugs. Additionally, its interaction with receptors and ion channels has been explored, revealing potential applications in neuropharmacology.
The synthesis of (3,4-dichlorophenyl)methyl(pentyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed processes, which are critical for achieving the desired molecular architecture.
Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of (3,4-dichlorophenyl)methyl(pentyl)amine. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and have led to the identification of novel derivatives with enhanced pharmacological properties.
The pharmacokinetic profile of (3,4-dichlorophenyl)methyl(pentyl)amine is another area of active investigation. Studies have focused on understanding how this compound is metabolized and eliminated from the body. This information is crucial for optimizing dosages and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize its metabolic pathways.
In conclusion, (3,4-dichlorophenyl)methyl(pentyl)amine represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable compound for developing new therapeutic agents. Ongoing research continues to uncover new applications and insights into its behavior, ensuring its continued relevance in the quest for innovative medical solutions.
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